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Compound of Interest

Compound Name: 3-Isopropylcatechol

Cat. No.: B048954

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isopropylcatechol, with the CAS number 2138-48-9, is an aromatic organic compound
belonging to the catechol family. Structurally, it is a catechol molecule where an isopropyl group
is substituted at the third position of the benzene ring.[1] This compound serves as a valuable
intermediate in organic synthesis, particularly in the preparation of more complex molecules
with biological activity. Its relevance in the pharmaceutical and cosmeceutical industries is
growing, primarily due to its role as a precursor to bioactive compounds and its own potential
biological activities. This guide provides a comprehensive overview of 3-isopropylcatechol,
covering its chemical and physical properties, synthesis, spectroscopic data, and its
involvement in key biological pathways.

Chemical and Physical Properties

3-Isopropylcatechol is a solid at room temperature, appearing as a grey to very dark grey low-
melting waxy solid.[1] A summary of its key chemical and physical properties is presented in the
table below.
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Property Value Reference(s)

CAS Number 2138-48-9 [1]

Molecular Formula CoH1202 [1][2]

Molecular Weight 152.19 g/mol

IUPAC Name 3-propan-2-ylbenzene-1,2-diol
3-Isopropylpyrocatechol, 3-

Synonyms ]
Isopropyl-1,2-benzenediol

Melting Point 43 -45°C

Boiling Point 265 °C

Density 1.116 g/cm3

Flash Point 126 °C

- DMSO (Slightly), Ethyl Acetate

Solubility ) )
(Slightly), Methanol (Slightly)

pKa 9.86 + 0.10 (Predicted)

Spectroscopic Data

The structural elucidation of 3-isopropylcatechol is confirmed through various spectroscopic

techniques. The following sections detail the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 3-isopropylcatechol would exhibit characteristic

signals for the isopropyl group and the aromatic protons. The isopropyl group would show a

doublet for the six methyl protons and a septet for the methine proton. The three aromatic

protons would appear as multiplets in the aromatic region of the spectrum.

13C NMR: The carbon NMR spectrum would display distinct peaks for the nine carbon atoms.

The isopropyl group would have two signals, one for the two equivalent methyl carbons and

one for the methine carbon. The six aromatic carbons would show separate signals, with the

two carbons bearing the hydroxyl groups appearing at lower field.
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Infrared (IR) Spectroscopy

The IR spectrum of 3-isopropylcatechol is characterized by the following key absorption
bands:

A broad band in the region of 3300-3500 cm~* corresponding to the O-H stretching vibrations

of the two hydroxyl groups.

e C-H stretching vibrations for the isopropyl group and the aromatic ring just below and above
3000 cm™1, respectively.

e C=C stretching vibrations of the aromatic ring in the 1450-1600 cm™! region.

e C-O stretching vibrations in the 1200-1300 cm~1 region.

Mass Spectrometry (MS)

The mass spectrum of 3-isopropylcatechol would show a molecular ion peak (M*) at m/z =
152. The fragmentation pattern would likely involve the loss of a methyl group (M-15) from the
isopropyl moiety, leading to a prominent peak at m/z = 137. Further fragmentation could involve
the loss of the entire isopropyl group or rearrangements of the catechol ring.

Synthesis of 3-Isopropylcatechol

While a specific, detailed experimental protocol for the synthesis of 3-isopropylcatechol is not
readily available in the searched literature, a common and effective method for the preparation
of alkylated catechols is through the Friedel-Crafts alkylation of catechol. The following is a
representative experimental protocol for such a reaction, which can be adapted for the
synthesis of 3-isopropylcatechol.

Reaction Scheme:
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[Lewis Acid (e.g., AICIs) or Brgnsted Acid) Reaction

Catechol w

3-Isopropylcatechol + 4-Isopropylcatechol

Isopropy! Halide / Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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